Cas no 54876-90-3 (benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci))

benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) structure
54876-90-3 structure
Product Name:benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
CAS No:54876-90-3
MF:C11H14O
MW:162.228263378143
CID:943011
PubChem ID:12467047
Update Time:2025-04-19

benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
    • 2-methyl-6-propan-2-ylbenzaldehyde
    • BENZALDEHYDE, 2-METHYL-6-(1-METHYLETHYL)-
    • 2-Isopropyl-6-methylbenzaldehyde
    • DTXSID10499406
    • DB-325746
    • 2-Methyl-6-(propan-2-yl)benzaldehyde
    • AKOS006345548
    • 6-Isopropyl-2-methylbenzaldehyde
    • SCHEMBL6216932
    • RNGMRNOGEALOPW-UHFFFAOYSA-N
    • Benzaldehyde,2-methyl-6-(1-methylethyl)-(9ci)
    • 2-isopropyl-6-methylbenzaldehyd
    • 54876-90-3
    • starbld0018495
    • Inchi: 1S/C11H14O/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-8H,1-3H3
    • InChI Key: RNGMRNOGEALOPW-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 162.104465066g/mol
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

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